Cas no 1261971-80-5 (2-Chloro-5-(3-fluoro-4-methylphenyl)phenol)

2-Chloro-5-(3-fluoro-4-methylphenyl)phenol is a halogenated phenolic compound featuring a chloro-substituted phenol core linked to a fluoro- and methyl-substituted phenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions, while the methyl group contributes to improved lipophilicity. Its well-defined molecular architecture allows for precise modifications in drug discovery and material science applications. The compound’s stability and functional group compatibility make it a versatile building block for developing biologically active molecules and specialty chemicals.

2-Chloro-5-(3-fluoro-4-methylphenyl)phenol structure

1261971-80-5 structure

Product Name:2-Chloro-5-(3-fluoro-4-methylphenyl)phenol

CAS No:1261971-80-5

MF:C₁₃H₁₀ClFO

MW:236.669306278229

MDL:MFCD18315499

CID:2621888

PubChem ID:53221238

Update Time:2025-05-27

2-Chloro-5-(3-fluoro-4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- MFCD18315499
- DTXSID80685899
- AKOS017557287
- 4-Chloro-3'-fluoro-4'-methyl[1,1'-biphenyl]-3-ol
- 2-CHLORO-5-(3-FLUORO-4-METHYLPHENYL)PHENOL
- 2-Chloro-5-(3-fluoro-4-methylphenyl)phenol, 95%
- 1261971-80-5
- 2-Chloro-5-(3-fluoro-4-methylphenyl)phenol
- MDL： MFCD18315499
- Inchi： 1S/C13H10ClFO/c1-8-2-3-9(6-12(8)15)10-4-5-11(14)13(16)7-10/h2-7,16H,1H3
- InChI Key： VVRKTNNHUXMYHL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1O)C1C=CC(C)=C(C=1)F

Computed Properties

Exact Mass: 236.0404208Da
Monoisotopic Mass: 236.0404208Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 20.2Å²

2-Chloro-5-(3-fluoro-4-methylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB321691-5 g	2-Chloro-5-(3-fluoro-4-methylphenyl)phenol, 95%; .	1261971-80-5	95%	5g	€1,159.00	2022-08-31
abcr	AB321691-5g	2-Chloro-5-(3-fluoro-4-methylphenyl)phenol, 95%; .	1261971-80-5	95%	5g	€1159.00	2025-04-21